Cas no 1804864-79-6 (2-Bromo-4-methyl-3-nitrobenzaldehyde)

• Product Name: 2-Bromo-4-methyl-3-nitrobenzaldehyde
• CAS No: 1804864-79-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 4789565
• Update Time: 2025-06-10

2-Bromo-4-methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-2-3-6(4-11)7(9)8(5)10(12)13/h2-4H,1H3
• InChI Key： DTRAUHGFCZWYPF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.953
• Monoisotopic Mass: 242.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-4-methyl-3-nitrobenzaldehyde

Comprehensive Analysis of 2-Bromo-4-methyl-3-nitrobenzaldehyde (CAS No. 1804864-79-6): Properties, Applications, and Industry Trends

2-Bromo-4-methyl-3-nitrobenzaldehyde (CAS No. 1804864-79-6) is a specialized aromatic aldehyde compound that has garnered significant attention in pharmaceutical and fine chemical research. This brominated nitrobenzaldehyde derivative features a unique molecular structure combining a bromo substituent, methyl group, and nitro functionality on a benzaldehyde backbone, making it a versatile intermediate for various synthetic applications.

The growing demand for halogenated benzaldehyde compounds in medicinal chemistry has positioned 2-Bromo-4-methyl-3-nitrobenzaldehyde as a valuable building block. Researchers particularly value its electron-withdrawing nitro group and reactive bromine atom, which facilitate diverse coupling reactions and nucleophilic substitutions. Recent studies highlight its potential in developing small molecule inhibitors and heterocyclic compounds with biological activity.

From a synthetic chemistry perspective, the nitrobenzaldehyde derivative demonstrates excellent reactivity in Knoevenagel condensations and reductive amination processes. Its crystalline form and moderate solubility in organic solvents make it particularly suitable for controlled reactions. Analytical data shows typical melting points ranging between 98-102°C, with characteristic IR absorption bands at 1695 cm^-1 (C=O stretch) and 1520 cm^-1 (NO₂ asymmetric stretch).

Industry trends reveal increasing applications of 2-Bromo-4-methyl-3-nitrobenzaldehyde in agrochemical research and material science. The compound's structural features enable the development of novel photoactive materials and liquid crystal precursors. Recent patent literature demonstrates its utility in creating advanced organic semiconductors with improved charge transport properties.

Quality control protocols for CAS 1804864-79-6 typically involve HPLC purity analysis (>98%) and careful monitoring of moisture content. Storage recommendations suggest amber glass containers under inert atmosphere at 2-8°C to maintain stability. The compound's shelf life can extend beyond 24 months when properly stored, though regular requalification is advised for critical applications.

Environmental and handling considerations for this nitroaromatic compound follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling. Waste disposal should comply with local regulations for organic chemical waste.

The global market for functionalized benzaldehydes like 2-Bromo-4-methyl-3-nitrobenzaldehyde shows steady growth, driven by pharmaceutical R&D investments. Market analysts project particular demand increases in Asia-Pacific regions, where contract research organizations are expanding capabilities in custom synthesis services. Pricing trends indicate moderate fluctuations based on bromine commodity prices and specialty chemical demand cycles.

Future research directions may explore the compound's potential in catalysis and metal-organic frameworks (MOFs). Preliminary studies suggest its utility as a ligand precursor for transition metal complexes. The regioselective reactivity of the bromine position offers intriguing possibilities for click chemistry applications and bioconjugation strategies.

For researchers sourcing 2-Bromo-4-methyl-3-nitrobenzaldehyde, key considerations include batch-to-batch consistency and analytical documentation. Reputable suppliers typically provide comprehensive certificates of analysis including 1H NMR and 13C NMR spectra for identity confirmation. The compound's availability in both milligram quantities for discovery research and kilogram scales for process development enhances its utility across research phases.